Cas no 1704065-00-8 (3-Iodo-2-methoxy-6-methylpyridin-4-amine)

• Product Name: 3-Iodo-2-methoxy-6-methylpyridin-4-amine
• CAS No: 1704065-00-8
• MF: C₇H₉IN₂O
• MW: 264.063633680344
• MDL: MFCD28400197
• CID: 4703258
• Update Time: 2025-06-11

3-Iodo-2-methoxy-6-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2-methoxy-6-methylpyridin-4-amine
• AM87806
• FCH3790639
• 3-Iodo-2-methoxy-6-methylpyridin-4-amine

• MDL： MFCD28400197
• Inchi： 1S/C7H9IN2O/c1-4-3-5(9)6(8)7(10-4)11-2/h3H,1-2H3,(H2,9,10)
• InChI Key： HHPPZZDMIJVEHB-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)C=C1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 48.1

Additional information on 3-Iodo-2-methoxy-6-methylpyridin-4-amine

Comprehensive Overview of 3-Iodo-2-methoxy-6-methylpyridin-4-amine (CAS No. 1704065-00-8): Properties, Applications, and Industry Insights

3-Iodo-2-methoxy-6-methylpyridin-4-amine (CAS No. 1704065-00-8) is a specialized pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its iodo and methoxy substituents, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₉IN₂O, and precise molecular weight of 264.06 g/mol make it a valuable building block for designing bioactive molecules.

In recent years, the demand for halogenated pyridines like 3-Iodo-2-methoxy-6-methylpyridin-4-amine has surged, driven by their role in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig). Researchers frequently search for "iodopyridine synthesis" or "methoxy pyridine applications," reflecting its relevance in drug discovery and material science. The compound’s amino group further enhances its reactivity, enabling derivatization for kinase inhibitors or herbicide development.

The physicochemical properties of CAS 1704065-00-8 include a melting point range of 120–125°C and moderate solubility in polar organic solvents (e.g., DMSO or methanol). Stability studies indicate compatibility with air-sensitive reactions when stored under inert conditions. Analytical techniques like HPLC and NMR (¹H/¹³C) are critical for purity verification, addressing common queries such as "how to characterize iodinated pyridines."

From an industrial perspective, 3-Iodo-2-methoxy-6-methylpyridin-4-amine aligns with trends in green chemistry. Manufacturers optimize routes to minimize heavy metal residues—a hotspot in "sustainable halogenation methods" searches. Its application in OLED materials also ties into the booming electronics sector, where nitrogen heterocycles improve charge transport efficiency.

Regulatory compliance for CAS 1704065-00-8 adheres to standard safety protocols (e.g., GHS labeling). While not classified as hazardous, proper handling guidelines recommend PPE for lab use. This contrasts with trending questions on "pyridine toxicity thresholds," emphasizing the compound’s balanced safety-to-utility ratio.

Future prospects for 3-Iodo-2-methoxy-6-methylpyridin-4-amine include explorations in bioconjugation and catalysis. Patent analyses reveal growing interest in its use for antibody-drug conjugates (ADCs), responding to the "targeted cancer therapy" trend. Collaborative studies with AI-driven molecular modeling platforms further accelerate its adoption.

In summary, 1704065-00-8 exemplifies how niche intermediates bridge academic research and industrial innovation. Its dual functionality (iodo for coupling and amine for diversification) positions it as a high-value chemical in evolving sectors like precision agriculture and biopharmaceuticals.